
2-(Methylsulfonyl)aniline hydrochloride
molecular weight and formula

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name:
2-(Methylsulfonyl)aniline

hydrochloride

Cat. No.: B2719669 Get Quote

An In-depth Technical Guide to 2-(Methylsulfonyl)aniline Hydrochloride: Properties,

Synthesis, and Applications

Abstract
This technical guide provides a comprehensive overview of 2-(Methylsulfonyl)aniline
hydrochloride, a key chemical intermediate in pharmaceutical research and development. The

document details its fundamental chemical properties, including a thorough analysis of its

molecular formula and weight. Furthermore, it presents a detailed, field-proven methodology for

its synthesis, purification, and analytical characterization. The guide also explores the

compound's applications, particularly its role as a structural motif in the design of targeted

therapeutics. Safety protocols and handling procedures are outlined to ensure its effective and

safe utilization in a laboratory setting. This document is intended for researchers, medicinal

chemists, and drug development professionals who require a practical and in-depth

understanding of this important building block.

Chemical Identity and Core Properties
2-(Methylsulfonyl)aniline hydrochloride is an organic salt consisting of the protonated form

of 2-(methylsulfonyl)aniline with a chloride counter-ion. The presence of the electron-

withdrawing methylsulfonyl group and the basic amino group on the aromatic ring makes it a

versatile reagent in organic synthesis.
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Molecular Formula and Weight
The chemical formula for 2-(Methylsulfonyl)aniline hydrochloride is C₇H₁₀ClNO₂S.[1][2][3]

This formula is derived from its parent compound, 2-(methylsulfonyl)aniline (C₇H₉NO₂S), by the

addition of one molecule of hydrogen chloride (HCl).

The molecular weight is a critical parameter for all stoichiometric calculations in synthesis and

analysis. It is calculated based on the atomic masses of its constituent elements.

Carbon (C): 7 x 12.011 = 84.077

Hydrogen (H): 10 x 1.008 = 10.080

Chlorine (Cl): 1 x 35.453 = 35.453

Nitrogen (N): 1 x 14.007 = 14.007

Oxygen (O): 2 x 15.999 = 31.998

Sulfur (S): 1 x 32.065 = 32.065

Total Molecular Weight: 207.68 g/mol [1][2]

Physicochemical and Computed Properties
A summary of the key identifiers and physicochemical properties is provided in the table below

for quick reference. These properties are essential for designing experimental conditions, such

as selecting appropriate solvents for reactions and purification.
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Property Value Source

IUPAC Name

2-

methylsulfonylaniline;hydrochl

oride

PubChem[1]

CAS Number 205985-95-1 ChemScene[2]

Molecular Formula C₇H₁₀ClNO₂S PubChem[1]

Molecular Weight 207.68 g/mol Sigma-Aldrich

Appearance Solid / Off-white solid
Sigma-Aldrich, Thermo

Fisher[4]

SMILES CS(=O)(=O)c1ccccc1N.Cl Sigma-Aldrich

InChI Key
MEUQLZQZRWBBHV-

UHFFFAOYSA-N
Sigma-Aldrich

Topological Polar Surface Area

(TPSA)
60.16 Å² ChemScene[2]

Hydrogen Bond Donors 1 ChemScene[2]

Hydrogen Bond Acceptors 3 ChemScene[2]

Rotatable Bonds 1 ChemScene[2]

Synthesis and Purification Workflow
The synthesis of 2-(Methylsulfonyl)aniline hydrochloride is typically achieved in a two-step

process: first, the synthesis of the free base, 2-(methylsulfonyl)aniline, followed by its

conversion to the hydrochloride salt. The choice of the initial synthetic route for the free base

depends on the availability of starting materials and the desired scale. A common and reliable

method involves the oxidation of a corresponding thioether.

Representative Synthesis Protocol
This protocol describes a plausible laboratory-scale synthesis starting from 2-aminothiophenol.

Step 1: Methylation of 2-Aminothiophenol
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In a fume hood, dissolve 2-aminothiophenol (1.0 eq) in a suitable solvent such as methanol

or ethanol.

Add a base, for example, sodium hydroxide (1.1 eq), and stir until fully dissolved.

Cool the reaction mixture in an ice bath to 0-5 °C.

Add methyl iodide (1.1 eq) dropwise, maintaining the temperature below 10 °C. The addition

is exothermic, and careful control is necessary to prevent side reactions.

After the addition is complete, allow the mixture to warm to room temperature and stir for 2-4

hours, monitoring the reaction by Thin Layer Chromatography (TLC).

Upon completion, remove the solvent under reduced pressure. Extract the resulting residue

with ethyl acetate and wash with brine. Dry the organic layer over anhydrous sodium sulfate,

filter, and concentrate to yield 2-(methylthio)aniline.

Step 2: Oxidation to 2-(Methylsulfonyl)aniline

Dissolve the crude 2-(methylthio)aniline from the previous step in a solvent like

dichloromethane or acetic acid.

Cool the solution to 0-5 °C in an ice bath.

Slowly add an oxidizing agent, such as hydrogen peroxide (2.2 eq) or meta-

chloroperoxybenzoic acid (m-CPBA) (2.2 eq). This step is highly exothermic and requires

careful temperature management to ensure the complete oxidation to the sulfone without

over-oxidation of the aniline.

Stir the reaction at room temperature for 12-18 hours until TLC analysis indicates the full

consumption of the starting material.

Quench the reaction by adding a saturated aqueous solution of sodium thiosulfate.

Extract the product with dichloromethane, wash sequentially with saturated sodium

bicarbonate solution and brine. Dry the organic phase over anhydrous sodium sulfate and

concentrate in vacuo to obtain the free base, 2-(methylsulfonyl)aniline.
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Step 3: Formation of the Hydrochloride Salt

Dissolve the purified 2-(methylsulfonyl)aniline in a minimal amount of a suitable solvent, such

as isopropanol or diethyl ether.

Slowly add a solution of hydrochloric acid in ether (or bubble HCl gas through the solution)

with stirring.

The hydrochloride salt will precipitate out of the solution.

Collect the solid product by vacuum filtration, wash with cold diethyl ether to remove any

residual impurities, and dry under vacuum.

Synthesis Workflow Diagram
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Step 1: Methylation

Step 2: Oxidation

Step 3: Salt Formation

2-Aminothiophenol

React with Methyl Iodide
(Base, Methanol)

2-(Methylthio)aniline (Intermediate)

Oxidize with m-CPBA or H₂O₂

(DCM or Acetic Acid)

2-(Methylsulfonyl)aniline (Free Base)

React with HCl
(Isopropanol/Ether)

Precipitation & Filtration

2-(Methylsulfonyl)aniline hydrochloride
(Final Product)

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of 2-(Methylsulfonyl)aniline hydrochloride.
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Analytical Characterization
To ensure the identity, purity, and quality of the synthesized compound, a series of analytical

tests are required. This self-validating system confirms the structure and quantifies impurities.

Key Analytical Techniques
Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR are used to

confirm the molecular structure. For 2-(Methylsulfonyl)aniline hydrochloride, one would

expect to see characteristic signals for the aromatic protons, the methyl group protons of the

sulfonyl group, and the amine protons.

Mass Spectrometry (MS): This technique confirms the molecular weight of the compound.

For this molecule, one would expect to see a molecular ion peak corresponding to the free

base [M+H]⁺ at approximately 172.05 m/z.

High-Performance Liquid Chromatography (HPLC): HPLC is used to determine the purity of

the compound. A well-developed HPLC method can separate the final product from starting

materials, by-products, and other impurities.[5]

Standard HPLC Protocol for Purity Assessment
This protocol is a standard starting point for method development.

System Preparation: Use an HPLC system equipped with a UV detector.

Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

Mobile Phase: A gradient of Acetonitrile (A) and Water with 0.1% Trifluoroacetic Acid (B).

Gradient: Start at 10% A, ramp to 90% A over 15 minutes, hold for 2 minutes, then return to

initial conditions and equilibrate for 5 minutes.

Flow Rate: 1.0 mL/min.

Detection Wavelength: 254 nm.
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Sample Preparation: Prepare a sample solution of ~1 mg/mL in a 50:50 mixture of

acetonitrile and water.

Injection Volume: 10 µL.

Analysis: The purity is calculated based on the area percentage of the main peak in the

chromatogram.

Analytical Quality Control Workflow

Synthesized Batch of
2-(MeSO₂)aniline HCl

Sample Preparation
(Dissolution in appropriate solvent)

Structural Verification Purity & Impurity Profile

¹H NMR & ¹³C NMR Mass Spectrometry (MS) HPLC-UV/MS

Data Review & Comparison
with Reference Standard

Batch Release Decision

Click to download full resolution via product page

Caption: Workflow for the analytical quality control of the final product.
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Applications in Research and Drug Development
2-(Methylsulfonyl)aniline hydrochloride serves as a valuable building block in medicinal

chemistry and drug discovery.[6][7] Its utility stems from the specific physicochemical properties

imparted by its functional groups.

Scaffold for Kinase Inhibitors: The aniline scaffold is a well-established "hinge-binding" motif

in many kinase inhibitors. The amino group can form critical hydrogen bonds with the

backbone of the kinase hinge region. The 2-substituted aniline framework has been

successfully used in developing potent inhibitors for targets like Mer and c-Met kinases,

which are implicated in various cancers.[8]

Modulation of Physicochemical Properties: The methylsulfonyl group is a strong electron-

withdrawing group and a hydrogen bond acceptor. Its inclusion in a drug candidate can

significantly influence metabolic stability, solubility, and target engagement.

Pharmaceutical Intermediate: As a stable, crystalline solid, the hydrochloride salt is often

preferred over the free base for storage and handling during multi-step syntheses.[7] It is a

key intermediate in the synthesis of more complex active pharmaceutical ingredients (APIs).

Safety, Handling, and Storage
Proper handling and storage are paramount to ensure laboratory safety. 2-
(Methylsulfonyl)aniline hydrochloride is classified as hazardous.

Hazard Identification
The compound is associated with the following GHS hazard statements:
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Hazard Code Description Classification

H302 Harmful if swallowed
Acute Toxicity, Oral (Category

4)[1]

H315 Causes skin irritation
Skin Corrosion/Irritation

(Category 2)[1][4]

H319 Causes serious eye irritation
Serious Eye Damage/Irritation

(Category 2)[1][4]

H335 May cause respiratory irritation

Specific Target Organ Toxicity,

Single Exposure (Category 3)

[1][4]

Safe Handling and Personal Protective Equipment (PPE)
Engineering Controls: Always handle this chemical in a certified chemical fume hood to avoid

inhalation of dust.[9]

Personal Protective Equipment: Wear appropriate PPE, including a lab coat, nitrile gloves,

and chemical safety goggles.[4][10]

Handling Procedures: Avoid generating dust. Do not eat, drink, or smoke in the handling

area. Wash hands thoroughly after handling.[11][12]

Storage and Disposal
Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents.[11][12]

Disposal: Dispose of waste material in accordance with local, state, and federal regulations.

Do not allow it to enter the environment.[4]

Conclusion
2-(Methylsulfonyl)aniline hydrochloride is a chemical compound of significant interest to the

scientific community, particularly in the field of drug development. Its precise molecular weight

of 207.68 g/mol and formula of C₇H₁₀ClNO₂S are foundational to its use. The well-defined
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protocols for its synthesis and rigorous analytical characterization enable its reliable application

as a versatile building block. The strategic importance of its aniline and methylsulfonyl moieties

in designing targeted therapeutics underscores its value. Adherence to strict safety and

handling protocols is essential for its responsible use in advancing pharmaceutical research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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